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Compound of Interest

Compound Name:
1-(3-Isobutoxy-4-

methylphenyl)ethanone

Cat. No.: B12984458

Get Quote

Executive Summary
The compound 1-(3-Isobutoxy-4-methylphenyl)ethanone (CAS RN: 1443349-25-4) is a

highly specific, alkoxy-substituted acetophenone derivative[1]. In modern medicinal chemistry

and agrochemical development, functionalized acetophenones serve as critical building blocks,

often utilized in the synthesis of targeted therapeutics such as PDE4 inhibitors or specialized

ligands[2]. This whitepaper provides an authoritative breakdown of its systematic

nomenclature, cheminformatic identifiers, and the self-validating experimental workflows

required for its synthesis and structural verification.

Systematic Nomenclature and Cheminformatics
Due to the presence of multiple functional groups on the benzene ring, this molecule can be

named using various conventions depending on the prioritized parent structure (ethanone vs.

acetophenone). The IUPAC systematic logic prioritizes the ketone-bearing two-carbon chain as

the parent "ethan-1-one", treating the functionalized aromatic ring as a complex substituent[3].
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Table 1: Comprehensive Nomenclature and Structural
Identifiers

Data Category Value / Descriptor

IUPAC Name
1-[4-methyl-3-(2-methylpropoxy)phenyl]ethan-1-

one[3]

Primary Synonym 3'-iso-Butoxy-4'-methylacetophenone[3]

Alternative Synonyms
1-(3-isobutoxy-4-methylphenyl)ethanone[4]; 4-

methyl-3-isobutoxyacetophenone

CAS Registry Number 1443349-25-4[1]

Molecular Formula C13H18O2[3]

Molecular Weight 206.28 g/mol [1]

Canonical SMILES CC(=O)C1=CC=C(C)C(OCC(C)C)=C1[5]

InChI String

InChI=1S/C13H18O2/c1-9(2)8-15-13-7-

12(10(3)14)5-4-11(13)6/h4-5,7,9H,8H2,1-

3,6H3[6]

Causality-Driven Synthetic Pathway
The synthesis of alkoxy-substituted acetophenones typically relies on the nucleophilic

substitution (SN2) of a phenolic precursor[2].
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Figure 1: Proposed SN2 etherification pathway for synthesizing the target acetophenone.

Protocol 1: SN2 Etherification Workflow
Objective: Synthesize 1-(3-Isobutoxy-4-methylphenyl)ethanone via base-catalyzed

alkylation.

Reagent Preparation: Dissolve 1.0 eq of 3-hydroxy-4-methylacetophenone in anhydrous

N,N-Dimethylformamide (DMF).

Causality: DMF is a polar aprotic solvent that selectively solvates cations (K+), leaving the

phenoxide anion highly nucleophilic, thereby accelerating the SN2 reaction trajectory.

Base Addition: Add 1.5 eq of anhydrous Potassium Carbonate (K2CO3).

Causality: K2CO3 is selected as a mild base. It is strong enough to deprotonate the

phenol (pKa ~10) but too weak to significantly enolize the methyl ketone (pKa ~20),

preventing unwanted aldol condensation side-reactions.

Alkylation: Dropwise add 1.2 eq of isobutyl bromide and heat to 80°C for 4 hours.

Validation Checkpoint (Self-Validating System): Perform Thin-Layer Chromatography (TLC)

using a Hexane:Ethyl Acetate (4:1) mobile phase. The reaction is validated as complete

when the highly polar, UV-active phenolic starting material spot completely disappears,

replaced by a novel, less polar spot corresponding to the etherified product.

Analytical Verification and Spectral Protocols
To ensure the structural integrity of the synthesized compound, rigorous analytical verification is

required. Distinguishing 1-(3-Isobutoxy-4-methylphenyl)ethanone from its positional isomers

(e.g., the 4-isobutoxy-3-methyl variant) relies heavily on advanced Nuclear Magnetic

Resonance (NMR) techniques[7],[8].
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Figure 2: Analytical workflow for the structural elucidation of acetophenone derivatives.

Protocol 2: NMR Acquisition and Elucidation
Objective: Confirm the exact substitution pattern of the aromatic ring.

Sample Preparation: Dissolve 10 mg of the purified compound in 0.6 mL of Deuterated

Chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS)[7].

Causality: CDCl3 is chosen because it easily dissolves non-polar etherified aromatics and

lacks exchangeable protons that could obscure the critical aliphatic region (1.0–4.0 ppm)

where the isobutoxy signals reside[7].

1H and 13C Acquisition: Acquire standard 1D spectra at 400 MHz (or higher)[7].
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2D HMBC Execution: Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment.

Causality: Standard 1H-NMR cannot definitively prove which position on the ring holds the

isobutoxy group. HMBC detects long-range (2-3 bond) couplings between protons and

carbons. Observing a cross-peak between the isobutoxy -OCH2- protons and the aromatic

C3 carbon definitively proves the regiochemistry.

Validation Checkpoint (Self-Validating System): The structure is validated if the integration of

the 1H-NMR spectrum yields exactly 18 protons, with a distinct doublet at ~3.8 ppm

integrating to 2H (the -OCH2- group), confirming the intact isobutoxy moiety without

degradation.

Table 2: Predicted Quantitative 1H-NMR Spectral Data
Based on established substituent effects in aromatic systems[7], the following data summarizes

the expected chemical shifts for 1-(3-Isobutoxy-4-methylphenyl)ethanone.
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration
Structural
Causality

-CH3 (Isobutoxy) ~1.05 Doublet (d) 6H
Split by adjacent

-CH- proton.

-CH- (Isobutoxy) ~2.15 Multiplet (m) 1H

Split by adjacent

-CH3 and -CH2-

groups.

Ar-CH3 (C4) ~2.25 Singlet (s) 3H

Attached directly

to the aromatic

ring.

-COCH3 (Acetyl) ~2.55 Singlet (s) 3H

Deshielded by

the adjacent

carbonyl group.

-OCH2-

(Isobutoxy)
~3.80 Doublet (d) 2H

Strongly

deshielded by

oxygen; split by -

CH-.

Ar-H (C5) ~7.15 Doublet (d) 1H
Ortho coupling to

H-6.

Ar-H (C2) ~7.40 Doublet (d) 1H

Meta coupling to

H-6; deshielded

by acetyl.

Ar-H (C6) ~7.50
Doublet of

Doublets (dd)
1H

Ortho to H-5,

meta to H-2;

highly

deshielded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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